Cas no 2171143-67-0 (2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid)

• Product Name: 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid
• CAS No: 2171143-67-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6184197
• PubChem ID: 165509323
• Update Time: 2025-10-31

2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid
• 2-{3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]cyclobutyl}acetic acid
• 2171143-67-0
• EN300-1558930

• Inchi： 1S/C24H26N2O5/c1-14(23(29)26-16-10-15(11-16)12-22(27)28)25-24(30)31-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21H,10-13H2,1H3,(H,25,30)(H,26,29)(H,27,28)/t14-,15?,16?/m0/s1
• InChI Key： NNGPGJXVPZDKOP-FHERZECASA-N
• SMILES： OC(CC1CC(C1)NC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid

Introduction to 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid (CAS No. 2171143-67-0)

2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid, identified by its CAS number 2171143-67-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclobutyl moiety linked to an amino acid derivative. The presence of a fluoren-9-yl methoxycarbonyl group further enhances its molecular complexity, making it a subject of intense interest for researchers exploring novel therapeutic agents.

The structural design of 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid reflects a deliberate effort to optimize pharmacokinetic and pharmacodynamic properties. The cyclobutyl ring, a common feature in bioactive molecules, contributes to steric hindrance and improved binding affinity to biological targets. Meanwhile, the amino acid backbone provides a scaffold for further functionalization, enabling the development of derivatives with tailored biological activities. The fluoren-9-yl methoxycarbonyl moiety, on the other hand, serves as a protecting group for the amino function, ensuring stability during synthetic processes while allowing for selective deprotection under specific conditions.

In recent years, there has been growing interest in leveraging advanced structural motifs like those found in 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid to develop next-generation pharmaceuticals. The compound’s unique architecture has positioned it as a promising candidate for investigating mechanisms involving enzyme inhibition and receptor binding. For instance, studies have suggested that the cyclobutyl group may enhance interactions with proteases and kinases, which are pivotal targets in oncology and inflammatory diseases. Additionally, the presence of the fluoren-9-yl methoxycarbonyl group allows for facile introduction of other functional groups, facilitating the synthesis of libraries of derivatives for high-throughput screening.

One of the most compelling aspects of 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid is its potential in modulating biological pathways associated with neurodegenerative disorders. Preliminary research indicates that this compound may interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer’s disease and Parkinson’s disease. The cyclobutyl ring’s ability to occupy hydrophobic pockets within receptor binding sites could improve drug efficacy by enhancing target engagement. Furthermore, the chiral center at the (2S) configuration ensures enantiopurity, which is critical for minimizing off-target effects and maximizing therapeutic outcomes.

The synthesis of 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves careful coordination between protecting group strategies and sequential functionalization steps. Key synthetic milestones include the formation of the cyclobutyl core via ring-closing metathesis followed by introduction of the amino acid-derived side chain. The subsequent installation of the fluoren-9-yl methoxycarbonyl group requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have significantly streamlined these processes, making large-scale production more feasible.

In terms of pharmacological applications, 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid has shown promise in preclinical models as an inhibitor of certain proteases implicated in cancer progression. By binding to these enzymes with high specificity, the compound can disrupt signaling pathways that drive tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier suggests potential utility in treating central nervous system disorders. Ongoing clinical trials are evaluating its efficacy and safety profile in human subjects, with initial results indicating encouraging trends.

The role of computational chemistry in optimizing 2-{3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidocyclobutyl}acetic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying key interaction sites within biological targets. By integrating experimental data with computational insights, researchers can refine molecular structures to enhance potency while minimizing toxicity. This interdisciplinary approach has accelerated the discovery pipeline for novel therapeutics like CAS No 2171143-67-0, ensuring that promising candidates reach clinical development more efficiently.

Future directions for research on CAS No 2171143-67-0 include exploring its potential as a prodrug or scaffold for drug conjugates. The versatility of its structural framework allows for modifications that could improve bioavailability or target specificity. For instance, linking this compound to antibodies or nanoparticles could enable site-specific delivery to disease-relevant tissues. Furthermore, investigating its interactions with other therapeutic agents may uncover synergistic effects that could lead to combination therapies with enhanced efficacy.

The impact of compounds like CAS No 2171143-67-0 extends beyond basic research; they represent critical tools for understanding disease mechanisms at a molecular level. As our knowledge of biological systems grows more sophisticated, so too does our capacity to design molecules that interact with precision and selectivity. This compound exemplifies how structural innovation can drive therapeutic progress, offering hope for patients suffering from challenging diseases.